Cas no 727-48-0 (Pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione, 4,9-dihydro-)

Pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione, 4,9-dihydro- structure
727-48-0 structure
Product Name:Pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione, 4,9-dihydro-
CAS No:727-48-0
MF:C14H8N2O2
MW:236.225522994995
CID:2698918
PubChem ID:12215436
Update Time:2025-04-21

Pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione, 4,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • pyrido[2,3,4,5-lmn]phenanthridine-5,10-diol
    • DTXSID50223000
    • 727-48-0
    • SCHEMBL8926269
    • DTXCID10145491
    • Pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione, 4,9-dihydro-
    • 5,10-dioxo-4,5,9,10-tetrahydro-4,9-diazapyrene
    • pyrido[2,3,4,5-lmn]phenanthridine-5,10(4H,9H)-dione
    • AKOS015967736
    • 4,9-Dihydro-pyrido(2,3,4,5-lmn)phenanthridine-5,10-dione
    • Inchi: 1S/C14H8N2O2/c17-13-7-3-1-5-9-11(7)12-8(14(18)15-9)4-2-6-10(12)16-13/h1-6H,(H,15,18)(H,16,17)
    • InChI Key: YDQLDQRUVSNKKJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C3C=2C2=C(C=CC=C2C(N3)=O)N1

Computed Properties

  • Exact Mass: 236.058577502Da
  • Monoisotopic Mass: 236.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58.2Ų
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